Cas no 1083246-06-3 (1-(propan-2-yl)-1H-imidazol-5-ylmethanamine)

• Product Name: 1-(propan-2-yl)-1H-imidazol-5-ylmethanamine
• CAS No: 1083246-06-3
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5757683
• PubChem ID: 66129665
• Update Time: 2025-05-23

1-(propan-2-yl)-1H-imidazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanamine, 1-(1-methylethyl)-
• 1-(propan-2-yl)-1H-imidazol-5-ylmethanamine

• Inchi： 1S/C7H13N3/c1-6(2)10-5-9-4-7(10)3-8/h4-6H,3,8H2,1-2H3
• InChI Key： MXUAITAQQWCJAR-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C(CN)=CN=1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 288.4±15.0 °C(Predicted)
• pka: 9.29±0.29(Predicted)

Additional information on 1-(propan-2-yl)-1H-imidazol-5-ylmethanamine

Comprehensive Guide to 1-(propan-2-yl)-1H-imidazol-5-ylmethanamine (CAS No. 1083246-06-3): Properties, Applications, and Market Insights

1-(propan-2-yl)-1H-imidazol-5-ylmethanamine (CAS No. 1083246-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring an imidazole core with an isopropyl substitution and an aminomethyl functional group, serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C₇H₁₃N₃, and precise structural configuration make it valuable for synthesizing bioactive molecules targeting neurological and metabolic disorders.

The growing demand for imidazole derivatives in modern therapeutics has propelled research into 1-(propan-2-yl)-1H-imidazol-5-ylmethanamine. Recent studies highlight its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing conditions like inflammation and diabetes. Researchers also explore its role in catalysis and coordination chemistry, leveraging its nitrogen-rich framework for metal-organic frameworks (MOFs).

From a synthetic perspective, CAS 1083246-06-3 is typically prepared via multistep organic synthesis, involving condensation reactions between propan-2-amine and 5-formylimidazole derivatives. Its stability under ambient conditions and solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) enhance its practicality in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity (>98%), a critical parameter for pharmaceutical applications.

The commercial landscape for 1-(propan-2-yl)-1H-imidazol-5-ylmethanamine reflects its niche yet expanding market. Suppliers emphasize GMP-compliant production to meet the stringent requirements of clinical trials. Pricing trends indicate a premium for high-purity batches, driven by demand from contract research organizations (CROs) and academic institutions. Regulatory compliance with REACH and FDA guidelines further underscores its legitimacy for global trade.

Emerging applications in bioconjugation and proteomics have positioned this compound as a tool for developing diagnostic assays. Its reactive primary amine group enables facile conjugation with fluorescent dyes or biomarkers, a feature exploited in cancer research and immunoassay development. Such interdisciplinary utility aligns with current trends in precision medicine, where multifunctional chemical probes are increasingly sought after.

Environmental and safety assessments of CAS 1083246-06-3 classify it as a low-risk substance when handled with standard laboratory precautions. Non-toxic degradation products and minimal ecological persistence contribute to its green chemistry profile. Storage recommendations typically suggest inert atmospheres and desiccants to prevent moisture-induced degradation, ensuring long-term stability.

Future research directions may explore 1-(propan-2-yl)-1H-imidazol-5-ylmethanamine's potential in neuroprotective agents or antiviral drugs, capitalizing on the imidazole scaffold's proven bioactivity. Collaborative efforts between synthetic chemists and pharmacologists could unlock novel therapeutic avenues, particularly in addressing neurodegenerative diseases—a hotspot in contemporary biomedical research.